Cas no 6407-61-0 (9,10-Anthracenedione,2-hydroxy-1,3-dinitro-)

9,10-Anthracenedione,2-hydroxy-1,3-dinitro- structure
6407-61-0 structure
Product name:9,10-Anthracenedione,2-hydroxy-1,3-dinitro-
CAS No:6407-61-0
MF:C14H6N2O7
MW:314.20664
CID:500663
PubChem ID:53424595

9,10-Anthracenedione,2-hydroxy-1,3-dinitro- Chemical and Physical Properties

Names and Identifiers

    • 9,10-Anthracenedione,2-hydroxy-1,3-dinitro-
    • Anthraquinone,2-hydroxy-1,3-dinitro- (8CI)
    • 2-hydroxy-1,3-dinitroanthracene-9,10-dione
    • 2-hydroxy-1,3-dinitroanthraquinone
    • DTXSID60698548
    • 6407-61-0
    • Inchi: InChI=1S/C14H6N2O7/c17-12-6-3-1-2-4-7(6)13(18)10-8(12)5-9(15(20)21)14(19)11(10)16(22)23/h1-5,19H
    • InChI Key: TZLKPLPTWDBAJS-UHFFFAOYSA-N
    • SMILES: C1=CC=C2C(=C1)C(=O)C3=CC(=C(C(=C3C2=O)[N+](=O)[O-])O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 314.01750053g/mol
  • Monoisotopic Mass: 314.01750053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 0
  • Complexity: 567
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 146Ų
  • XLogP3: 2.7

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